Cas no 1891285-73-6 (1-3-(methoxymethyl)phenyl-2-methylpropan-2-amine)

• Product Name: 1-3-(methoxymethyl)phenyl-2-methylpropan-2-amine
• CAS No: 1891285-73-6
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6567535
• PubChem ID: 117284060
• Update Time: 2025-05-19

1-3-(methoxymethyl)phenyl-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-3-(methoxymethyl)phenyl-2-methylpropan-2-amine
• 1-[3-(methoxymethyl)phenyl]-2-methylpropan-2-amine
• EN300-1778573
• 1891285-73-6

• Inchi： 1S/C12H19NO/c1-12(2,13)8-10-5-4-6-11(7-10)9-14-3/h4-7H,8-9,13H2,1-3H3
• InChI Key： SONQGSDABJOFCH-UHFFFAOYSA-N
• SMILES： O(C)CC1=CC=CC(=C1)CC(C)(C)N

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-3-(methoxymethyl)phenyl-2-methylpropan-2-amine

Introduction to 1-3-(methoxymethyl)phenyl-2-methylpropan-2-amine (CAS No. 1891285-73-6)

1-3-(methoxymethyl)phenyl-2-methylpropan-2-amine (CAS No. 1891285-73-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the amine family and features a unique structural arrangement that includes a methoxymethyl-substituted phenyl group and a 2-methylpropan-2-amine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The structural characteristics of 1-3-(methoxymethyl)phenyl-2-methylpropan-2-amine are crucial for understanding its potential biological activities. The methoxymethyl group on the phenyl ring can influence the compound's lipophilicity and stability, while the 2-methylpropan-2-amine moiety can affect its interaction with biological targets. These properties are essential for optimizing the compound's pharmacokinetic and pharmacodynamic profiles, which are critical factors in drug design.

Recent research studies have explored the potential therapeutic applications of 1-3-(methoxymethyl)phenyl-2-methylpropan-2-amine. One notable area of interest is its activity as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies have shown that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are implicated in various neurological disorders. This interaction suggests that 1-3-(methoxymethyl)phenyl-2-methylpropan-2-amine may have potential as a lead compound for developing treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its potential as a therapeutic agent, 1-3-(methoxymethyl)phenyl-2-methylpropan-2-amine has also been investigated for its pharmacological properties. Studies have demonstrated that this compound exhibits low toxicity and good bioavailability, which are favorable attributes for drug candidates. Furthermore, its ability to cross the blood-brain barrier efficiently makes it an attractive option for central nervous system (CNS) disorders.

The synthesis of 1-3-(methoxymethyl)phenyl-2-methylpropan-2-amine has been optimized through various synthetic routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 3-(methoxymethyl)benzaldehyde with 2-methylpropylamine under controlled conditions. This method has been refined to achieve high yields and purity levels, making it suitable for large-scale production in pharmaceutical settings.

From a pharmaceutical development perspective, 1-3-(methoxymethyl)phenyl-2-methylpropan-2-amine is currently in the early stages of preclinical testing. Researchers are focusing on elucidating its mechanism of action, identifying potential side effects, and optimizing its formulation for clinical trials. Preclinical studies have shown promising results, with the compound demonstrating efficacy in animal models of various diseases.

The future outlook for 1-3-(methoxymethyl)phenyl-2-methylpropan-2-amine is promising. As more data from ongoing research becomes available, it is likely that this compound will advance to clinical trials, where its safety and efficacy will be rigorously evaluated. If successful, it could potentially become a new therapeutic option for patients suffering from neurological disorders.

In conclusion, 1-3-(methoxymethyl)phenyl-2-methylpropan-2-amine (CAS No. 1891285-73-6) represents an exciting development in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and potential clinical application. Ongoing research efforts will continue to uncover new insights into this compound's properties and potential therapeutic uses.